1-[2-(2-methoxyphenoxy)ethyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[2-(2-methoxyphenoxy)ethyl]benzotriazole
• InChI: InChI=1S/C15H15N3O2/c1-19-14-8-4-5-9-15(14)20-11-10-18-13-7-3-2-6-12(13)16-17-18/h2-9H,10-11H2,1H3
• InChI Key: SSOQAXVZUCQPDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCN2C3=CC=CC=C3N=N2
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• Solubility: 13.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(2-methoxyphenoxy)ethyl]-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBT-1, and it has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of MBT-1 is still not fully understood, but it is believed to work by inhibiting specific enzymes or proteins involved in various biological processes. For example, in cancer therapy, MBT-1 has been shown to inhibit the activity of tyrosine kinases, which are involved in the growth and proliferation of cancer cells. In sunscreen formulations, MBT-1 absorbs UV radiation by forming a stable complex with the UV light.
Biochemical and Physiological Effects:
MBT-1 has been shown to have various biochemical and physiological effects, depending on its application. In cancer therapy, MBT-1 has been shown to induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and inhibit metastasis (spread of cancer cells to other parts of the body). In sunscreen formulations, MBT-1 helps to protect the skin from UV radiation, which can cause skin damage and skin cancer. In corrosion inhibitors, MBT-1 forms a protective layer on the metal surface, which helps to prevent corrosion.

Advantages and Limitations for Lab Experiments

MBT-1 has several advantages for lab experiments, such as its high purity and stability, which make it easy to handle and use in experiments. However, MBT-1 also has some limitations, such as its high cost and limited availability. Moreover, MBT-1 may have different effects on different cell lines, which may make it difficult to generalize its effects.

Future Directions

There are several future directions for the research on MBT-1. One direction is to study the potential use of MBT-1 in combination with other anticancer agents to enhance its efficacy. Another direction is to study the potential use of MBT-1 in other applications, such as drug delivery systems and wound healing. Furthermore, more studies are needed to understand the mechanism of action of MBT-1 and its effects on different cell lines. Overall, the research on MBT-1 is still in its early stages, and there is a lot of potential for future discoveries and applications.

Scientific Research Applications

MBT-1 has been extensively studied for its potential applications in various fields, such as cancer therapy, sunscreen formulations, and corrosion inhibitors. In cancer therapy, MBT-1 has shown promising results as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In sunscreen formulations, MBT-1 has been used as a UV-absorbing agent, which helps to protect the skin from harmful UV radiation. In corrosion inhibitors, MBT-1 has been used to protect metals from corrosion by forming a protective layer on the metal surface.